Cas no 7047-69-0 (2H-1-Benzopyran-2-pentanoicacid, 3,4-dihydro-6-hydroxy-a,2,5,7,8-pentamethyl-, methyl ester)

2H-1-Benzopyran-2-pentanoicacid, 3,4-dihydro-6-hydroxy-a,2,5,7,8-pentamethyl-, methyl ester structure
7047-69-0 structure
Product name:2H-1-Benzopyran-2-pentanoicacid, 3,4-dihydro-6-hydroxy-a,2,5,7,8-pentamethyl-, methyl ester
CAS No:7047-69-0
MF:C20H30O4
MW:334.449806690216
CID:575368
PubChem ID:45357720

2H-1-Benzopyran-2-pentanoicacid, 3,4-dihydro-6-hydroxy-a,2,5,7,8-pentamethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-pentanoicacid, 3,4-dihydro-6-hydroxy-a,2,5,7,8-pentamethyl-, methyl ester
    • 5-(6-HYDROXY-2,5,7,8-TETRAMETHYL-CHROMAN-2-YL)-2-METHYL-PENTANOIC ACID METHYL ESTER
    • methyl 5-(6-hydroxy-2,5,7,8-tetramethyl-3,4-dihydrochromen-2-yl)-2-methylpentanoate
    • 2H-1-benzopyran-3-carboxamide, N-(4-fluorophenyl)-2-oxo-7-propoxy-
    • N-(4-Fluorophenyl)-2-oxo-7-propoxy-2H-chromene-3-carboxamide
    • Methyl 5-(6-hydroxy-2,5,7,8-tetramethyl-3,4-dihydro-2H-1-benzopyran-2-yl)-2-methylpentanoate
    • AKOS015963520
    • CHEMBL4559059
    • Methyl 5-(6-hydroxy-2,5,7,8-tetramethylchroman-2-yl)-2-methylpentanoate
    • 7047-69-0
    • DTXSID40669998
    • Inchi: InChI=1S/C20H30O4/c1-12(19(22)23-6)8-7-10-20(5)11-9-16-15(4)17(21)13(2)14(3)18(16)24-20/h12,21H,7-11H2,1-6H3
    • InChI Key: IVNBWLOUAJYGFJ-UHFFFAOYSA-N
    • SMILES: COC(=O)C(C)CCCC1(C)CCc2c(C)c(O)c(C)c(C)c2O1

Computed Properties

  • Exact Mass: 341.10638
  • Monoisotopic Mass: 334.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 55.8A^2

Experimental Properties

  • Density: 1.339
  • Boiling Point: 573.1°C at 760 mmHg
  • Flash Point: 300.4°C
  • Refractive Index: 1.619
  • PSA: 64.63

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